Cas no 150099-94-8 (1,3-Benzenedicarboxylicacid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, lithium salt (1:1))

• Product Name: 1,3-Benzenedicarboxylicacid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, lithium salt (1:1)
• CAS No: 150099-94-8
• MF: C₁₂H₁₃LiO₉S
• MW: 340.232223272324
• CID: 232626
• PubChem ID: 23663391
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, lithium salt (1:1)
• lithium,3,5-bis(2-hydroxyethoxycarbonyl)benzenesulfonate
• 1,3-Benzenedicarboxylicacid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, monolithium salt (9CI)
• Bis(2-hydroxyethyl) 5-sulfoisophthalate lithium salt
• UNII-807R9C3H8J
• SCHEMBL434340
• DTXSID20893239
• 807R9C3H8J
• 1,3-Benzenedicarboxylic acid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, lithium salt (1:1)
• Q27269127
• lithium bis(2-hydroxyethyl) 5-sulfoisophthalate
• 1,3-Benzenedicarboxylic acid, 5-sulfo-, 1,3-bis(2-hydroxyethyl) ester, monolithium salt
• 150099-94-8
• 1,3-BENZENEDICARBOXYLIC ACID, 5-SULFO-, 1,3-BIS(2-HYDROXYETHYL)ESTER, MONOLITHIUM SALT
• NS00113568

• Inchi： 1S/C12H14O9S.Li/c13-1-3-20-11(15)8-5-9(12(16)21-4-2-14)7-10(6-8)22(17,18)19;/h5-7,13-14H,1-4H2,(H,17,18,19);/q;+1/p-1
• InChI Key： ZTFGVIAJMLPQOC-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(=O)OCCO)C=C(C(=O)OCCO)C=1)(=O)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 340.04403160g/mol
• Monoisotopic Mass: 340.04403160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų